2-(Hydrazinylmethyl)-6-methylpyridine

• CAS No.: 887592-56-5
• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• IUPAC Name: (6-methylpyridin-2-yl)methylhydrazine
• InChI: InChI=1S/C7H11N3/c1-6-3-2-4-7(10-6)5-9-8/h2-4,9H,5,8H2,1H3
• InChI Key: QPXFEHBZSOTHDG-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)CNN

Description

2-(Hydrazinylmethyl)-6-methylpyridine (C₇H₁₁N₃) is a pyridine derivative featuring a hydrazinylmethyl (–CH₂–NH–NH₂) substituent at the 2-position and a methyl group at the 6-position of the aromatic ring. This compound is structurally versatile, serving as a precursor or intermediate in organic synthesis and pharmaceutical research. Hydrazinyl groups are known for their nucleophilic and chelating properties, suggesting applications in coordination chemistry or as a building block for bioactive molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Substituent	Synthesis Method	Application/Activity	Reference
2-(Hydrazinylmethyl)-6-methylpyridine	C₇H₁₁N₃	Hydrazinylmethyl	Not specified	Chelation, intermediates
M-MPEP	C₁₅H₁₃NO	3-Methoxyphenylethynyl	Sonogashira coupling	mGluR5 antagonist
2-(3-Ethylureido)-6-methylpyridine	C₉H₁₄N₃O	3-Ethylureido	Coupling with isocyanates	Induces erythroid maturation (MEL cells)
2-(Bromomethyl)-6-methylpyridine	C₇H₈BrN	Bromomethyl	Not specified	Synthetic intermediate
2-(4-Chlorophenyl-pyrazol-3-yl)-6-methylpyridine	C₁₅H₁₂ClN₃	4-Chlorophenyl-pyrazole	Multi-step coupling	Antimicrobial activity

Physicochemical Properties

• Hydrazinylmethyl vs.
• Ethynyl vs. Ureido Substituents : Ethynyl groups (as in M-MPEP) confer rigidity and π-conjugation, enhancing receptor binding. Ureido groups improve solubility and bioavailability through hydrogen bonding .